2-(2,6-Dichlorophenyl)-2-(6-phenylsulfanylpyridazin-3-yl)acetonitrile

• CAS No.: 209412-07-7
• Molecular Formula: C18H11Cl2N3S
• Molecular Weight: 372.3 g/mol
• IUPAC Name: 2-(2,6-dichlorophenyl)-2-(6-phenylsulfanylpyridazin-3-yl)acetonitrile
• InChI: InChI=1S/C18H11Cl2N3S/c19-14-7-4-8-15(20)18(14)13(11-21)16-9-10-17(23-22-16)24-12-5-2-1-3-6-12/h1-10,13H
• InChI Key: WTBPAUZQFSZOPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=NN=C(C=C2)C(C#N)C3=C(C=CC=C3Cl)Cl

Description

2-(2,6-Dichlorophenyl)-2-(6-phenylsulfanylpyridazin-3-yl)acetonitrile is a heterocyclic organic compound featuring a pyridazine core substituted with a phenylsulfanyl group at the 6-position and an acetonitrile moiety linked to a 2,6-dichlorophenyl group. The pyridazine ring contributes to its planar aromatic structure, while the dichlorophenyl and phenylsulfanyl substituents introduce steric bulk and electronic effects. Synthesis of such compounds typically involves multi-step protocols, including nucleophilic aromatic substitution or coupling reactions, as outlined in standard organic chemistry methodologies .

Comparison with Similar Compounds

Key Observations:

• Electronic Effects : The target compound’s dichlorophenyl group (electron-withdrawing) and phenylsulfanyl group (moderate electron-donating via sulfur) create a polarized electronic environment, contrasting with the methoxy (electron-donating) and benzodioxin (electron-rich) groups in the analog .
• Solubility : The acetonitrile group in the target compound may enhance polarity compared to the tertiary amine in the analog, but the dichlorophenyl and thioether groups likely reduce aqueous solubility.
• Synthetic Complexity : The target compound’s synthesis may require halogenation and sulfur-based coupling steps, whereas the analog’s methoxy and benzodioxin groups could involve etherification or cycloaddition reactions .

Physicochemical Properties

• Thermal Stability : Chlorinated aromatics generally exhibit higher thermal stability, whereas methoxy groups may lower decomposition temperatures .

Notes

• This analysis synthesizes structural and functional comparisons based on substituent chemistry and authoritative synthesis frameworks.
• Further experimental validation is required to confirm inferred physicochemical and biological properties.